![molecular formula C17H16BrN3O3 B5091651 1-(3-bromobenzoyl)-4-(4-nitrophenyl)piperazine](/img/structure/B5091651.png)
1-(3-bromobenzoyl)-4-(4-nitrophenyl)piperazine
Overview
Description
1-(3-bromobenzoyl)-4-(4-nitrophenyl)piperazine, also known as BPP, is a chemical compound that has been synthesized for its potential use in scientific research. BPP is a piperazine derivative that has shown promise in various fields of research, including neuroscience and pharmacology.
Scientific Research Applications
Antiviral and Antimicrobial Activities
1-(3-bromobenzoyl)-4-(4-nitrophenyl)piperazine and related derivatives have shown promising antiviral and antimicrobial activities. For instance, 4-nitrophenyl substituted urea and 3-bromophenyl substituted thiourea derivatives demonstrated significant antiviral activities against Tobacco mosaic virus (TMV), and potent antimicrobial activity (Reddy et al., 2013).
Synthesis of Biologically Active Benzimidazole Compounds
The synthesis of tert-Butyl-4-(4-amino-3-methyl-5-nitrophenyl)piperazine-1-carboxylate, an important intermediate in the synthesis of biologically active benzimidazole compounds, highlights the significance of piperazine derivatives in pharmaceutical research (Liu, 2010).
Bioorthogonal Labeling
Novel functionalized piperazine derivatives have been synthesized for bioorthogonal labeling applications, showcasing their utility in biochemical research. These compounds have potential for 18F-building blocks, used in radiolabeling for medical imaging techniques (Mamat et al., 2016).
Inhibitors of Bacterial Biofilm and MurB Enzyme
Piperazine derivatives, such as novel bis(pyrazole-benzofuran) hybrids, have shown potential as potent bacterial biofilm inhibitors and MurB enzyme inhibitors, which are crucial for combating bacterial resistance (Mekky & Sanad, 2020).
Anticholinesterase Activities
Some piperazine-containing hydrazone derivatives have been evaluated for anticholinesterase activities, indicating their potential use in neurodegenerative diseases like Alzheimer's (Kaya et al., 2016).
Antibacterial Activities
This compound derivatives have been synthesized and evaluated for their antibacterial activities. This underscores the role of these compounds in the development of new antibiotics (Qi, 2014).
properties
IUPAC Name |
(3-bromophenyl)-[4-(4-nitrophenyl)piperazin-1-yl]methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16BrN3O3/c18-14-3-1-2-13(12-14)17(22)20-10-8-19(9-11-20)15-4-6-16(7-5-15)21(23)24/h1-7,12H,8-11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKYXTJTXHQKWMQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)[N+](=O)[O-])C(=O)C3=CC(=CC=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16BrN3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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